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Compound of Interest

Compound Name:
Ethanimidothioic acid, methyl

ester (9CI)

Cat. No.: B102301 Get Quote

A comprehensive investigation into "Ethanimidothioic acid, methyl ester (9CI)" reveals a

notable scarcity of publicly available scientific literature, including a specific CAS number for

the parent compound. However, significant data exists for its derivatives, particularly its

hydrochloride salt and the N-carbamoyl derivative, Methomyl. This guide provides the available

information on the hydrochloride salt and a detailed overview of the well-characterized

insecticide, Methomyl, as an illustrative example of a closely related compound.

Ethanimidothioic acid, methyl ester and its
Hydrochloride Salt
Direct searches for "Ethanimidothioic acid, methyl ester" did not yield a specific CAS number or

detailed technical data. The compound appears to be primarily handled and referenced in its

hydrochloride salt form.

Methyl ethanimidothioate hydrochloride is identified by CAS number 5873-87-0.[1] It is

described as a colorless to pale yellow crystalline solid that is soluble in water and various

organic solvents.[1] Its primary application is as an intermediate in the synthesis of

pharmaceuticals, agrochemicals, and other organic compounds.[1] Specific quantitative data

on its physicochemical properties, such as melting point, boiling point, and solubility, are not

readily available in the searched literature.[1]
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Given the limited information on the requested parent compound, this guide will focus on the

extensively studied derivative, Methomyl (CAS No: 16752-77-5). Methomyl is a broad-spectrum

carbamate insecticide.[2] Its chemical name is S-methyl N-

(methylcarbamoyloxy)thioacetimidate.[3]

A summary of the key quantitative properties of Methomyl is presented in the table below.

Property Value Unit Reference

Molecular Formula C5H10N2O2S [2][4][5]

Molecular Weight 162.21 g/mol [2][4][5]

Melting Point 78-79 °C [2][5]

Density 1.2946 g/cm³ [2][5]

Solubility in Water 58 g/L [2][6]

Vapor Pressure 0.00005 mmHg (at 25°C) [2]

LogP (Octanol/Water

Partition Coefficient)
1.039 [4]

A common synthetic route to Methomyl involves the reaction of S-methyl N-

hydroxythioacetimidate (MHTA) with methyl isocyanate. A patented method describes the

following procedure[7]:

Dissolution: MHTA, water, and a catalyst (such as triethylamine) are added to a reactor. The

mixture is heated to a temperature between 60°C and 70°C to fully dissolve the MHTA.

Reaction: Methyl isocyanate is slowly added dropwise to the reactor while maintaining the

temperature between 50°C and 80°C. After the addition is complete, the reaction mixture is

held at 60°C to 80°C for an insulation period of 50 to 70 minutes.

Crystallization and Isolation: Following the insulation period, the mixture is cooled to between

-5°C and 0°C to precipitate the Methomyl crystals.

Purification: The solid product is isolated via solid-liquid separation (e.g., centrifugation) and

then dried, for example, in an airflow dryer, to yield the final Methomyl product.
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Methomyl is a potent insecticide that acts as a cholinesterase inhibitor.[6] Its primary mode of

action is the inhibition of the enzyme acetylcholinesterase (AChE) in the nervous system of

insects.

Acetylcholinesterase is responsible for breaking down the neurotransmitter acetylcholine (ACh)

at the synaptic cleft. By inhibiting AChE, Methomyl causes an accumulation of ACh, leading to

continuous nerve stimulation. This results in hyperactivity, paralysis, and ultimately the death of

the insect.

Recent studies have also suggested that Methomyl may act as an endocrine and metabolism-

disrupting chemical.[8] In a mouse model, exposure to Methomyl was shown to disrupt hepatic

xenobiotic and intermediary metabolism and increase the testes-to-body weight ratio,

suggesting potential endocrine-disrupting effects.[8]

The following diagram illustrates the mechanism of action of Methomyl as an

acetylcholinesterase inhibitor.
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Caption: Mechanism of Methomyl as an acetylcholinesterase inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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